1-(2,4-dichlorobenzyl)-3-piperidinecarboxamide

• IUPAC Name: 1-[(2,4-dichlorophenyl)methyl]piperidine-3-carboxamide
• InChI: InChI=1S/C13H16Cl2N2O/c14-11-4-3-9(12(15)6-11)7-17-5-1-2-10(8-17)13(16)18/h3-4,6,10H,1-2,5,7-8H2,(H2,16,18)
• InChI Key: VZLOINUBTSQDNP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=C(C=C(C=C2)Cl)Cl)C(=O)N
• Molecular Formula: C13H16Cl2N2O
• Molecular Weight: 287.18 g/mol

Description

1-(2,4-dichlorobenzyl)-3-piperidinecarboxamide, also known as DCB or N,N-dimethyl-2-(2,4-dichlorobenzyl)piperidin-3-amine, is a chemical compound that has been extensively studied for its potential applications in scientific research. DCB is a piperidine derivative that belongs to the class of compounds known as benzylpiperidines. It is a white to off-white crystalline powder that is soluble in organic solvents such as ethanol and chloroform.

Mechanism of Action

1-(2,4-dichlorobenzyl)-3-piperidinecarboxamide acts as a selective antagonist of the sigma-1 receptor, which is a transmembrane protein that is expressed in various tissues including the central nervous system. The sigma-1 receptor is involved in various cellular processes such as calcium signaling, ion channel regulation, and protein folding. 1-(2,4-dichlorobenzyl)-3-piperidinecarboxamide binds to the sigma-1 receptor with high affinity and inhibits its activity, which can lead to downstream effects on cellular processes.
Biochemical and Physiological Effects:
1-(2,4-dichlorobenzyl)-3-piperidinecarboxamide has been shown to have various biochemical and physiological effects, particularly in the central nervous system. It has been shown to modulate the activity of various neurotransmitter systems, including dopamine, serotonin, and glutamate. 1-(2,4-dichlorobenzyl)-3-piperidinecarboxamide has also been shown to have analgesic effects in animal models of pain, and has been investigated as a potential treatment for various types of pain.

Advantages and Limitations for Lab Experiments

1-(2,4-dichlorobenzyl)-3-piperidinecarboxamide has several advantages for use in lab experiments. It is a selective antagonist of the sigma-1 receptor, which allows for specific investigation of the role of this protein in various cellular processes. 1-(2,4-dichlorobenzyl)-3-piperidinecarboxamide is also relatively stable and easy to synthesize, which makes it a useful tool for researchers. However, there are also limitations to the use of 1-(2,4-dichlorobenzyl)-3-piperidinecarboxamide in lab experiments. It has relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experimental paradigms. Additionally, 1-(2,4-dichlorobenzyl)-3-piperidinecarboxamide has been shown to have off-target effects on other proteins, which can complicate interpretation of results.

Future Directions

There are several future directions for research on 1-(2,4-dichlorobenzyl)-3-piperidinecarboxamide. One area of interest is the investigation of its potential therapeutic applications, particularly in the treatment of pain and neurodegenerative diseases. 1-(2,4-dichlorobenzyl)-3-piperidinecarboxamide has also been investigated as a potential tool for studying the role of sigma-1 receptors in various cellular processes, and further research in this area could lead to a better understanding of the function of this protein. Additionally, there is potential for the development of new compounds based on the structure of 1-(2,4-dichlorobenzyl)-3-piperidinecarboxamide that may have improved pharmacological properties.

Synthesis Methods

1-(2,4-dichlorobenzyl)-3-piperidinecarboxamide can be synthesized through a multi-step process involving the reaction of 2,4-dichlorobenzyl chloride with piperidine in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with dimethylamine to yield 1-(2,4-dichlorobenzyl)-3-piperidinecarboxamide.

Scientific Research Applications

1-(2,4-dichlorobenzyl)-3-piperidinecarboxamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a selective antagonist of the sigma-1 receptor, which is a protein that is involved in various cellular processes such as calcium signaling and ion channel regulation. 1-(2,4-dichlorobenzyl)-3-piperidinecarboxamide has been used to investigate the role of sigma-1 receptors in various physiological and pathological processes, including pain, addiction, and neurodegenerative diseases.